Cas no 294179-26-3 ({dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol)

• Product Name: {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol
• CAS No: 294179-26-3
• MF: C₇H₉N₃OS
• MW: 183.230859518051
• CID: 1110446
• PubChem ID: 10631318
• Update Time: 2025-06-30

{dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-Imidazo[2,1-b]-1,3,4-thiadiazole-5-methanol
• {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol
• AKOS005144976
• 2,6-Dimethylimidazo[2,1-b]-1,3,4-thiadiazole-5-methanol
• 294179-26-3
• NSC740948
• DTXSID601205841
• EN300-119919
• CS-0047638
• {2,6-dimethylimidazo[2,1-b][1,3,4]thiadiazol-5-yl}methanol
• 2,6-dimethyl-5-hydroxymethylimidazo[2,1-b][1,3,4]thiadiazole
• (2,6-dimethylimidazo[2,1-b][1,3,4]thiadiazol-5-yl)methanol
• D72897
• Z1251355751
• {dimethylimidazo[2,1-b][1,3,4]thiadiazol-5-yl}methanol
• NSC-740948

• Inchi： 1S/C7H9N3OS/c1-4-6(3-11)10-7(8-4)12-5(2)9-10/h11H,3H2,1-2H3
• InChI Key： VNYHIHBIXIMCMN-UHFFFAOYSA-N
• SMILES： S1C(C)=NN2C1=NC(C)=C2CO

Computed Properties

• Exact Mass: 183.04663309g/mol
• Monoisotopic Mass: 183.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.7Ų

Additional information on {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol

{dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol (CAS No. 294179-26-3): A Novel Scaffold in Pharmaceutical Chemistry

{dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol, with the chemical formula C₈H₁₀N₂O₂S, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS number 294179-26-3, is characterized by its core structure, which combines an imidazole ring with a thiadiazole ring system. The presence of a methanol group at the 5-position of the thiadiazole ring further distinguishes this molecule from its structural analogs. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the treatment of inflammatory and oncological conditions.

The molecular architecture of {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol is defined by the fusion of an imidazole ring (a five-membered heterocycle with two nitrogen atoms) and a thiadiazole ring (a five-membered heterocycle containing one sulfur and two nitrogen atoms). The introduction of two methyl groups on the imidazole ring enhances the steric bulk of the molecule, which may influence its biological activity. The methanol group at the 5-position of the thiadiazole ring introduces polarity to the molecule, potentially affecting its solubility and interaction with biological targets. This unique combination of functional groups makes {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol a promising candidate for further exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient preparation of {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol through multi-step reactions involving nucleophilic substitution and ring-closure mechanisms. A 2023 study published in Journal of Medicinal Chemistry reported a novel synthetic route that utilizes microwave-assisted conditions to enhance the reaction yield and reduce the formation of byproducts. This method not only streamlines the synthesis process but also allows for the incorporation of functional groups at specific positions, which is critical for optimizing the biological activity of the compound. The scalability of this synthesis approach has also been demonstrated, making it a viable option for industrial applications.

The pharmacological potential of {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol has been extensively investigated in preclinical studies. One of the most notable findings is its anti-inflammatory activity, which was demonstrated in a 2022 study published in Pharmaceutical Research. The compound exhibited significant inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes, which are key mediators of inflammatory responses. This dual inhibition mechanism suggests that {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate the NF-κB signaling pathway further supports its potential as an anti-inflammatory agent.

Recent research has also focused on the anticancer properties of {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol. A 2023 study published in Cancer Letters demonstrated that the compound induces apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase-3, which are critical steps in the intrinsic apoptotic pathway. Furthermore, the compound was found to inhibit the proliferation of cancer cells by targeting the PI3K/AKT signaling pathway, which is frequently dysregulated in malignancies. These findings highlight the potential of {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol as a lead compound for the development of novel anticancer therapies.

The versatility of {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol as a scaffold has also been explored in the context of drug design. A 2022 study published in Drug Discovery Today described the use of computational modeling to predict the interactions between the compound and various biological targets. The results indicated that the molecule could bind to multiple receptors, including G-protein-coupled receptors (GPCRs) and ion channels, which opens up possibilities for its application in the treatment of neurological and cardiovascular disorders. Additionally, the compound's ability to form hydrogen bonds with target proteins suggests that it may have high affinity for specific biological sites, further enhancing its therapeutic potential.

The development of {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol as a therapeutic agent is still in its early stages, but the growing body of research indicates its potential for various applications. Ongoing studies are focused on optimizing its pharmacokinetic properties, such as improving its bioavailability and reducing its toxicity. Additionally, efforts are being made to identify its potential side effects and to determine the optimal dosing regimens for its use in clinical settings. The interdisciplinary approach combining synthetic chemistry, pharmacology, and computational modeling is expected to play a crucial role in the further development of this compound.

In conclusion, {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol (CAS No. 294179-26-3) is a promising scaffold in pharmaceutical chemistry with a wide range of potential applications. Its unique molecular structure, combined with its demonstrated biological activity, positions it as a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, it is anticipated that {dimethylimidazo2,1-b1,3,4thiadiazol-5-yl}methanol will play an increasingly important role in the treatment of various diseases.